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Compound of Interest

Compound Name: h-Met-otbu.hcl

Cat. No.: B554993

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)
information for L-Methionine tert-butyl ester hydrochloride (h-Met-otbu.HCI), a derivative of the
essential amino acid methionine.[1] This compound is utilized in pharmaceutical and
nutraceutical research, including in the synthesis of bioactive compounds and as a component
in dietary supplements.[1] Understanding its safety profile is critical for professionals handling
this substance.

Core Safety and Handling Information

While specific quantitative toxicity data for h-Met-otbu.HCI is not readily available in the
provided search results, the available safety data sheets indicate that it should be handled with
care in a laboratory setting. The toxicological properties have not been fully investigated.[2]

Data Presentation

The following tables summarize the available quantitative and qualitative data for h-Met-
otbu.HCI.

Table 1: Chemical and Physical Properties
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8 °C.

Property Value Source
) L-Methionine tert-butyl ester

Chemical Name _ [1][3]
hydrochloride
h-Met-otbu.HCI, L-Met-

Synonyms
OtBu-HCI

CAS Number 91183-71-0

Molecular Formula C9H19NO2S.HCI

Molecular Weight 241.77 g/mol

Appearance White solid/powder

Melting Point 144 - 152 °C

Solubility No information available

Odor No information available

Table 2: Handling and Storage

Parameter Recommendation Source
Avoid contact with skin, eyes,
and clothing. Avoid ingestion

Handling and inhalation. Avoid dust
formation. Use in a well-
ventilated area.
Keep refrigerated. Store at O -

Storage

Incompatible Materials Strong oxidizing agents.

Table 3: Personal Protective Equipment (PPE)
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Type Specification Source

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear appropriate protective
Skin Protection gloves and clothing to prevent

skin exposure.

No protective equipment is

needed under normal use
Respiratory Protection conditions. A particle filter is

recommended if dust is

generated.

Table 4: First Aid Measures
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Exposure Route

First Aid Procedure

Source

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention.

Inhalation

Remove to fresh air. Get
medical attention immediately

if symptoms occur.

Ingestion

Clean mouth with water and
drink afterwards plenty of
water. Get medical attention if

symptoms occur.

Table 5: Fire Fighting Measures

Aspect

Information

Source

Suitable Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide.

Hazardous Decomposition

Products

Carbon monoxide (CO),
Carbon dioxide (C0O2),
Nitrogen oxides (NOx), Sulfur

oxides, Hydrogen chloride.

Protective Equipment

As in any fire, wear self-
contained breathing apparatus
pressure-demand,
MSHA/NIOSH (approved or
equivalent) and full protective

gear.
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Table 6: Toxicological Information

Data Point Value Source

Product information not

o available. The toxicological
Acute Toxicity )
properties have not been fully

investigated.
Irritation No information available.
Sensitization No information available.

Not listed by IARC, NTP,

Carcinogenicit
g y ACGIH, OSHA, or Mexico.

Mutagenic Effects No information available.

Experimental Protocols

Detailed methodologies for key experiments, such as toxicological studies, are not available in
the provided search results. The safety data sheets for h-Met-otbu.HCI do not cite specific
experimental protocols.

Visualizations

The following diagrams illustrate key safety-related workflows for handling h-Met-otbu.HCI.
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Caption: Logical workflow from hazard assessment to emergency response for h-Met-

otbu.HCI.
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Evacuate Immediate Area

'

Ensure Adequate Ventilation

l

Wear Appropriate PPE
(Gloves, Goggles, Respirator if needed)

l

Contain the Spill
(Use inert absorbent material)

i

Collect Spilled Material
(Sweep up and shovel into suitable containers)

'

Dispose of Waste
(Follow institutional guidelines)

'

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a spill of h-Met-otbu.HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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otbu.HCI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554993#h-met-otbu-hcl-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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